N'-(2-furoyloxy)-2-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] furan-2-carboxylate
• InChI: InChI=1S/C11H9N3O3/c12-10(8-4-1-2-6-13-8)14-17-11(15)9-5-3-7-16-9/h1-7H,(H2,12,14)
• InChI Key: CTKCNLHHQSMOFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=NOC(=O)C2=CC=CO2)N
• Isomeric SMILES: C1=CC=NC(=C1)/C(=N/OC(=O)C2=CC=CO2)/N
• Molecular Formula: C11H9N3O3
• Molecular Weight: 231.21 g/mol

Description

N-(2-furoyloxy)-2-pyridinecarboximidamide, also known as Furosemide, is a widely used diuretic drug that is commonly prescribed for the treatment of hypertension, congestive heart failure, and edema. Furosemide is a potent loop diuretic that works by inhibiting the reabsorption of sodium and chloride ions in the ascending loop of Henle in the kidneys. This leads to increased urine production and decreased fluid retention in the body. In

Mechanism of Action

N'-(2-furoyloxy)-2-pyridinecarboximidamide works by inhibiting the reabsorption of sodium and chloride ions in the ascending loop of Henle in the kidneys. This leads to increased urine production and decreased fluid retention in the body. N'-(2-furoyloxy)-2-pyridinecarboximidamide also has a vasodilatory effect, which helps to reduce blood pressure.
Biochemical and Physiological Effects:
N'-(2-furoyloxy)-2-pyridinecarboximidamide has been shown to have a number of biochemical and physiological effects. It increases the excretion of sodium, chloride, and water, and decreases the excretion of potassium, calcium, and magnesium. N'-(2-furoyloxy)-2-pyridinecarboximidamide also increases the excretion of uric acid, which can lead to gout in some patients. N'-(2-furoyloxy)-2-pyridinecarboximidamide has been shown to have a positive effect on cardiac output, stroke volume, and left ventricular ejection fraction in patients with heart failure.

Advantages and Limitations for Lab Experiments

N'-(2-furoyloxy)-2-pyridinecarboximidamide has several advantages for lab experiments. It is a well-characterized drug with a known mechanism of action, which makes it a useful tool for studying the renal and cardiovascular systems. N'-(2-furoyloxy)-2-pyridinecarboximidamide is also readily available and relatively inexpensive. However, there are some limitations to using N'-(2-furoyloxy)-2-pyridinecarboximidamide in lab experiments. It can have variable effects on different laboratory animals, and its effects can be influenced by factors such as age, sex, and diet.

Future Directions

There are several potential future directions for research on N'-(2-furoyloxy)-2-pyridinecarboximidamide. One area of interest is the use of N'-(2-furoyloxy)-2-pyridinecarboximidamide in the treatment of acute lung injury and acute respiratory distress syndrome. Another area of interest is the potential use of N'-(2-furoyloxy)-2-pyridinecarboximidamide in the treatment of sepsis. Additionally, there is ongoing research on the use of N'-(2-furoyloxy)-2-pyridinecarboximidamide in combination with other drugs for the treatment of hypertension and heart failure.

Synthesis Methods

N'-(2-furoyloxy)-2-pyridinecarboximidamide can be synthesized by reacting 2-pyridinecarboxylic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 2-furoyl chloride to produce the desired product. The reaction scheme is shown below:

Scientific Research Applications

N'-(2-furoyloxy)-2-pyridinecarboximidamide has been extensively studied for its therapeutic effects in the treatment of various medical conditions. It has been shown to be effective in reducing blood pressure, treating congestive heart failure, and reducing edema in patients with liver and kidney diseases. N'-(2-furoyloxy)-2-pyridinecarboximidamide has also been studied for its potential use in the treatment of acute lung injury, acute respiratory distress syndrome, and sepsis.